![molecular formula C13H18BrNO2 B4110987 2-(4-bromophenoxy)-N-(sec-butyl)propanamide](/img/structure/B4110987.png)
2-(4-bromophenoxy)-N-(sec-butyl)propanamide
Overview
Description
2-(4-bromophenoxy)-N-(sec-butyl)propanamide, commonly known as BPPB, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. This compound belongs to the class of amides and has been found to exhibit various biological activities.
Mechanism of Action
The exact mechanism of action of BPPB is not fully understood. However, it has been proposed that BPPB exerts its biological activities by modulating the activity of certain enzymes and receptors in the body. BPPB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. BPPB has also been shown to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
BPPB has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. BPPB has also been shown to reduce the levels of oxidative stress markers in the body. In addition, BPPB has been found to exhibit anticonvulsant and analgesic activities.
Advantages and Limitations for Lab Experiments
BPPB has several advantages for lab experiments. It is a stable compound that can be easily synthesized in the lab. BPPB has been extensively studied for its potential as a therapeutic agent, and its biological activities have been well characterized. However, BPPB also has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. In addition, BPPB has not been extensively studied for its toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of BPPB. One potential area of research is the development of BPPB as an anticancer agent. BPPB has been shown to exhibit cytotoxic activity against various cancer cell lines, and further studies are needed to determine its potential as a therapeutic agent for cancer. Another potential area of research is the development of BPPB as a treatment for Alzheimer's disease and Parkinson's disease. BPPB has been shown to exhibit neuroprotective activity, and further studies are needed to determine its potential as a therapeutic agent for these diseases. Finally, further studies are needed to determine the toxicity of BPPB and its potential as a therapeutic agent in vivo.
Conclusion:
In conclusion, BPPB is a chemical compound that has been extensively studied for its potential as a therapeutic agent. It exhibits various biological activities, including anticonvulsant, anti-inflammatory, and analgesic activities. BPPB has also been shown to have potential as an anticancer agent and in the treatment of Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the full potential of BPPB as a therapeutic agent.
Scientific Research Applications
BPPB has been studied for its potential as a therapeutic agent in various diseases. It has been found to exhibit anticonvulsant, anti-inflammatory, and analgesic activities. BPPB has also been shown to have potential as an anticancer agent. In addition, BPPB has been studied for its potential in the treatment of Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
2-(4-bromophenoxy)-N-butan-2-ylpropanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO2/c1-4-9(2)15-13(16)10(3)17-12-7-5-11(14)6-8-12/h5-10H,4H2,1-3H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOIWCUKRHMCFJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C(C)OC1=CC=C(C=C1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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